Cas no 220175-57-5 (Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester)

• Product Name: Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester
• CAS No: 220175-57-5
• MF: C₁₂H₁₇ClO₃
• MW: 244.714583158493
• CID: 1405666
• Update Time: 2024-08-16

Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester

• Inchi： 1S/C12H17ClO3/c1-4-5-10(15)16-9-7-12(2,3)6-8(14)11(9)13/h4-7H2,1-3H3
• InChI Key： ORMBTBXDGKZQPS-UHFFFAOYSA-N
• SMILES： C(OC1CC(C)(C)CC(=O)C=1Cl)(=O)CCC

Computed Properties

• Exact Mass: 244.08671

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 304.0±42.0 °C(Predicted)
• PSA: 43.37